Cas no 2228875-91-8 (5-(2-aminopropanoyl)thiophene-3-carbonitrile)

• Product Name: 5-(2-aminopropanoyl)thiophene-3-carbonitrile
• CAS No: 2228875-91-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6111164
• PubChem ID: 165861579
• Update Time: 2025-05-19

5-(2-aminopropanoyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminopropanoyl)thiophene-3-carbonitrile
• 2228875-91-8
• EN300-1751889

• Inchi： 1S/C8H8N2OS/c1-5(10)8(11)7-2-6(3-9)4-12-7/h2,4-5H,10H2,1H3
• InChI Key： GFGQWNFZOGPJFH-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(C)N)=O

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.1Ų

Additional information on 5-(2-aminopropanoyl)thiophene-3-carbonitrile

Introduction to 5-(2-aminopropanoyl)thiophene-3-carbonitrile (CAS No: 2228875-91-8)

5-(2-aminopropanoyl)thiophene-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 2228875-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a thiophene core substituted with an amino acyl group and a nitrile functionality, presents a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel bioactive molecules and advanced functional materials.

The molecular structure of 5-(2-aminopropanoyl)thiophene-3-carbonitrile consists of a thiophene ring, which is an aromatic heterocycle containing sulfur, linked to a 2-aminopropanoyl side chain and a cyano group at the 3-position. This configuration endows the compound with distinct chemical properties, including reactivity at multiple sites, which can be exploited for further functionalization. The presence of both an amino group and a nitrile group provides opportunities for hydrogen bonding interactions and coordination capabilities, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes and their derivatives have been extensively studied for their potential applications in drug discovery, agrochemicals, and organic electronics. The structural motif of 5-(2-aminopropanoyl)thiophene-3-carbonitrile aligns well with this trend, as it combines the favorable properties of thiophene-based compounds with additional functional groups that enhance its utility.

One of the most compelling aspects of 5-(2-aminopropanoyl)thiophene-3-carbonitrile is its potential as a precursor in the synthesis of more complex molecules. The amino acyl group can undergo various transformations, such as coupling reactions with carboxylic acids or activation to form amides, while the nitrile group can be reduced to an amine or hydrolyzed to a carboxylic acid. These reactions open up numerous possibilities for designing novel compounds with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing sulfur atoms. Thiophene derivatives are known for their ability to interact with biological targets in unique ways, often leading to high-affinity binding and potent biological effects. For instance, several thiophene-based drugs have been approved for the treatment of various diseases, including infectious diseases and cancer. The compound 5-(2-aminopropanoyl)thiophene-3-carbonitrile represents an innovative approach to leveraging these properties for therapeutic purposes.

The synthesis of 5-(2-aminopropanoyl)thiophene-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include the introduction of the amino acyl group via amide bond formation or nucleophilic substitution reactions on pre-functionalized thiophene derivatives. The subsequent installation of the nitrile group can be achieved through cyanation reactions or metal-catalyzed cross-coupling processes. Each step must be meticulously controlled to avoid side reactions and impurities that could compromise the final product's quality.

In terms of applications, 5-(2-aminopropanoyl)thiophene-3-carbonitrile shows promise in several areas. In pharmaceutical research, it could serve as a scaffold for developing new drugs targeting specific biological pathways. Its ability to undergo diverse chemical modifications makes it an attractive candidate for structure-based drug design. Additionally, its unique electronic properties may make it useful in the field of materials science, particularly for designing organic semiconductors or conductive polymers.

The compound's potential in drug discovery is further supported by computational studies that predict its interactions with biological targets. Molecular modeling techniques can help identify how 5-(2-aminopropanoyl)thiophene-3-carbonitrile might bind to proteins or enzymes involved in disease processes. These insights can guide the design of analogs with improved pharmacological profiles. Moreover, its compatibility with modern synthetic methodologies allows for rapid exploration of chemical space, enabling researchers to discover new bioactive molecules more efficiently.

As research in this area progresses, it is expected that 5-(2-aminopropanoyl)thiophene-3-carbonitrile will find broader applications beyond traditional pharmaceuticals. For example, its incorporation into materials such as organic light-emitting diodes (OLEDs) or sensors could lead to advancements in electronic devices. The compound's ability to form stable complexes with metals also suggests potential uses in catalysis or as ligands in coordination chemistry.

The safety and handling of 5-(2-aminopropanoyl)thiophene-3-carbonitrile are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory hygiene protocols.

In conclusion,5-(2-aminopropanoyl)thiophene-3-carbonitrile (CAS No: 2228875-91-8) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for drug discovery and material innovation. As research continues to uncover new applications for this compound,5-(2-aminopropanoyl)thiophene-3-carbonitrile is likely to play an increasingly important role in advancing scientific knowledge and technological development.